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Compound of Interest

Compound Name: HL-8

Cat. No.: B11931921 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of specialized chemical compounds are critical for laboratory safety and environmental

protection. This guide provides detailed procedural information for the proper disposal of HL-8,

a PI3Kα PROTAC degrader, ensuring that safety and logistical considerations are meticulously

addressed.

Substance Identification:

Name: HL-8

Type: PI3Kα PROTAC degrader

CAS Number: 2766352-64-9

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle HL-8 with the appropriate

personal protective equipment (PPE). The Safety Data Sheet (SDS) for HL-8, while not

providing specific hazard classifications, recommends general precautions for handling

laboratory chemicals.[1]

Personal Protective Equipment (PPE): Always wear chemical-impermeable gloves, a lab

coat, and eye protection.[1]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid the formation and inhalation of dusts or aerosols.[1]
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Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, wash the

affected area with plenty of water and seek medical attention.[1]

Ignition Sources: Keep away from all sources of ignition. Use non-sparking tools, especially if

the compound is in a flammable solvent.[1]

Core Principles of Chemical Waste Management
The disposal of HL-8 must adhere to the regulations established by environmental protection

agencies and your institution's Environmental Health and Safety (EHS) program.[2]

Treat as Hazardous Waste: All research compounds, including PROTAC degraders like HL-
8, should be treated as potentially hazardous waste.[2]

No Sink or Trash Disposal: Under no circumstances should HL-8 or its containers be

disposed of down the sink or in regular trash.[2]

Follow Institutional EHS Protocols: The primary and mandatory route for disposal is through

your institution's designated EHS program.[2]

Quantitative Data for Disposal Consideration
While the Safety Data Sheet for HL-8 does not provide specific quantitative data for disposal,

the following table, based on general best practices for potent small molecule compounds,

outlines key parameters to consider. Note: These values are illustrative and must be confirmed

with your institution's EHS guidelines.[2]
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Parameter Guideline Relevance to Disposal

pH

Neutralize to a pH between 5

and 9 if permissible by EHS for

specific, dilute aqueous

solutions.

Corrosive waste (highly acidic

or basic) requires special

handling and segregation.[2]

Concentration Limits

Varies by substance. For

potent compounds, even low

concentrations can render a

solution hazardous.

Establishes the threshold at

which a solution must be

treated as hazardous waste.[2]

Container Size

A maximum of 55 gallons of

hazardous waste or 1 quart of

acutely toxic waste is typically

allowed per Satellite

Accumulation Area.

Limits the quantity of waste

stored in the laboratory prior to

a scheduled EHS pickup.[2]

Flash Point

Liquids with a flash point below

60°C (140°F) are considered

ignitable.

Flammable waste must be

stored in appropriate fire-rated

cabinets and segregated from

oxidizers.[2]

Experimental Protocols for Safe Disposal
The proper disposal of HL-8 is a strictly controlled procedure. The following steps detail the

general protocol for handling and preparing this and similar chemical wastes for disposal in a

laboratory setting.

Step 1: Personal Protective Equipment (PPE)
Before handling the compound, always don the appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves.

Step 2: Waste Segregation
Segregate chemical waste according to compatibility to prevent dangerous reactions.[2] For

HL-8 waste, consider the following:
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Solid Waste: Collect solid HL-8 waste (e.g., contaminated filter paper, weighing boats) in a

designated, labeled hazardous waste container.

Liquid Waste: If HL-8 is in a solvent, segregate it based on the solvent's properties (e.g.,

halogenated vs. non-halogenated).

Sharps: Any sharps (e.g., needles, contaminated glassware) must be disposed of in a

designated sharps container.

Step 3: Container Selection and Labeling
Container Choice: Use a sturdy, leak-proof container that is chemically compatible with the

waste. Whenever possible, use the original product container.[2] The container must have a

secure, tight-fitting lid.[1]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "HL-8 (PI3Kα PROTAC degrader)". Do not use abbreviations. The label should also

include the accumulation start date and the responsible researcher's name and contact

information.

Step 4: Accumulation and Storage
Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

must be at or near the point of generation.

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks.

Storage Conditions: Store the container in a dry, cool, and well-ventilated location, away from

incompatible materials.[1]

Step 5: Arranging for Disposal
Contact EHS: Once the waste container is full or has been in accumulation for the maximum

allowed time (as per your institution's policy), contact your institution's EHS department to

arrange for a pickup.

Documentation: Complete any required waste pickup forms accurately and completely.
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Visualizations
Signaling Pathway of HL-8
The following diagram illustrates the mechanism of action of HL-8 as a PI3Kα PROTAC

degrader, leading to the ubiquitination and subsequent degradation of the PI3Kα protein.
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Caption: Mechanism of HL-8 induced degradation of PI3Kα.
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Experimental Workflow for HL-8 Disposal
This diagram outlines the procedural steps for the safe disposal of HL-8 waste from the

laboratory.
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Caption: Workflow for the safe disposal of HL-8 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.targetmol.com/attachment/sds/64416044042682515/T74258
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_PROTAC_ER_Degrader_3_A_Guide_to_Safe_Laboratory_Practices.pdf
https://www.benchchem.com/product/b11931921#hl-8-proper-disposal-procedures
https://www.benchchem.com/product/b11931921#hl-8-proper-disposal-procedures
https://www.benchchem.com/product/b11931921#hl-8-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11931921?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

